Cas no 1468729-25-0 (Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl-)
Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl-
-
- Inchi: 1S/C9H18N2O/c1-6(2)9(12)11-5-7-3-8(10)4-7/h6-8H,3-5,10H2,1-2H3,(H,11,12)
- InChI Key: JDNAOJUBJHPAEC-UHFFFAOYSA-N
- SMILES: C(NCC1CC(N)C1)(=O)C(C)C
Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766724-0.05g |
N-[(3-aminocyclobutyl)methyl]-2-methylpropanamide |
1468729-25-0 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-766724-0.1g |
N-[(3-aminocyclobutyl)methyl]-2-methylpropanamide |
1468729-25-0 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-766724-0.25g |
N-[(3-aminocyclobutyl)methyl]-2-methylpropanamide |
1468729-25-0 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-766724-0.5g |
N-[(3-aminocyclobutyl)methyl]-2-methylpropanamide |
1468729-25-0 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-766724-1.0g |
N-[(3-aminocyclobutyl)methyl]-2-methylpropanamide |
1468729-25-0 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-766724-2.5g |
N-[(3-aminocyclobutyl)methyl]-2-methylpropanamide |
1468729-25-0 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-766724-5.0g |
N-[(3-aminocyclobutyl)methyl]-2-methylpropanamide |
1468729-25-0 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-766724-10.0g |
N-[(3-aminocyclobutyl)methyl]-2-methylpropanamide |
1468729-25-0 | 95% | 10.0g |
$3622.0 | 2024-05-22 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01085296-1g |
N-[(3-aminocyclobutyl)methyl]-2-methylpropanamide |
1468729-25-0 | 95% | 1g |
¥8421.0 | 2023-04-10 |
Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl- Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl-
Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl- (CAS No. 1468729-25-0): A Comprehensive Overview
Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl-, identified by its CAS number 1468729-25-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and molecular recognition. The presence of a cyclobutyl group linked to an aminomethyl moiety on the nitrogen atom of the propanamide backbone introduces a rich array of stereochemical and electronic features, making it a versatile scaffold for medicinal chemistry investigations.
The< strong>3-aminocyclobutyl substituent is particularly noteworthy, as it imparts conformational flexibility and the ability to engage in specific interactions with biological targets. This structural motif has been explored in various contexts, including the design of peptidomimetics and enzyme inhibitors. The< strong>2-methyl group on the propanamide chain further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity. These features make< strong>Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl- a promising candidate for further exploration in synthetic chemistry and pharmacological studies.
In recent years, there has been growing interest in amide-based compounds due to their diverse biological activities and synthetic accessibility. The< strong>cyclobutyl ring system, in particular, has been recognized for its ability to stabilize certain conformations and enhance metabolic stability, which are critical factors in drug design. Researchers have leveraged this scaffold to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. The< strong>N-[(3-aminocyclobutyl)methyl]-2-methyl moiety within this compound suggests potential interactions with proteases and other enzymes, making it a valuable tool for structure-based drug design.
The synthesis of< strong>Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the< strong>3-aminocyclobutyl group typically requires cycloaddition reactions or ring-closing metathesis strategies, while the introduction of the< strong>2-methyl substituent can be achieved through alkylation or carbonylation reactions. These synthetic routes underscore the compound's complexity and the sophistication required to produce it in high yield and purity.
The pharmacological profile of< strong>Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl- is still under active investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors. For instance, analogs containing similar cycloalkylamine motifs have shown promise as inhibitors of matrix metalloproteinases (MMPs), which are implicated in tissue degradation and cancer progression. Additionally, the< strong>cyclobutyl-derived structures have been explored as scaffolds for G-protein coupled receptor (GPCR) ligands, where their rigid framework helps to optimize binding interactions.
The compound's potential as a lead molecule is further enhanced by its chemical diversity and modularity. By varying substituents on the< strong>N-[(3-aminocyclobutyl)methyl]-2-methyl core or introducing additional functional groups, chemists can generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The use of computational methods to predict binding affinities and optimize molecular structures has also accelerated the discovery process.
In conclusion,< strong>Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl-, with its CAS number 1468729-25-0, represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer opportunities for developing innovative therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
1468729-25-0 (Propanamide, N-[(3-aminocyclobutyl)methyl]-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)